Cas no 591-49-1 (1-Methyl-cyclohexene)

• Product Name: 1-Methyl-cyclohexene
• CAS No: 591-49-1
• MF: C₇H₁₂
• MW: 96.1701822280884
• MDL: MFCD00001548
• CID: 82618
• PubChem ID: 11574
• Update Time: 2025-06-12

1-Methyl-cyclohexene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1-cyclohexene
• 1-Methylcyclohexene-1
• 2,3,4,5-Tetrahydrotoluene
• 1-Methylcyclohexene
• 1-METHYLCYCLOHEX-1-ENE
• 1-methyl-cyclohexen
• 1-methyl-cyclohexene
• 2-METHYLCYCLOHEXENE
• cyclohexene,1-methyl
• methyl cyclohexene
• methylcyclohex-1-ene
• trans cyclohexenyl ester
• NSC 66539
• alpha-Methylcyclohexene
• Cyclohexene, 1-methyl-
• METHYLCYCLOHEXENE
• Cyclohexene, methyl-
• .alpha.-Methylcyclohexene
• methyl-1-cyclohexene
• TE4P8Q2044
• Q63392428
• NSC66539
• ghl.PD_Mitscher_leg0.949
• 1-Methyl-cyclohexene

• MDL： MFCD00001548
• Inchi： 1S/C7H12/c1-7-5-3-2-4-6-7/h5H,2-4,6H2,1H3
• InChI Key： CTMHWPIWNRWQEG-UHFFFAOYSA-N
• SMILES： C1CC(C)=CCC1
• BRN： 1304483

Computed Properties

• Exact Mass: 96.09390
• Monoisotopic Mass: 96.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.811 g/mL at 20 °C(lit.)
• Melting Point: 329-331 ºC
• Boiling Point: 110°C
• Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
• Refractive Index: n20/D 1.45(lit.)
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• Stability/Shelf Life: Stable, but may be prone to polymerization. May be stabilized by the addition of around 10 ppm hydroquinone. Highly flammable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 2.50670
• Solubility: It is miscible with ethanol \ ether, but insoluble in water

1-Methyl-cyclohexene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H305
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-36/37/38-65
• Safety Instruction： S16-S26-S36-S62
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Storage Condition：Flammable area
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Methyl-cyclohexene

Professional Introduction to 1-Methyl-cyclohexene (CAS No. 591-49-1)

1-Methyl-cyclohexene, with the chemical formula C₇H₁₂, is a significant organic compound widely recognized for its utility in the field of organic synthesis and pharmaceutical applications. This compound, identified by its CAS number 591-49-1, belongs to the class of alkenes and exhibits a unique structural framework that makes it a valuable intermediate in various chemical processes. The presence of a methyl group attached to a cyclohexene ring imparts distinct reactivity, making it a versatile building block for more complex molecules.

The chemical structure of 1-Methyl-cyclohexene consists of a cyclohexane ring with a double bond between two carbon atoms, one of which is substituted with a methyl group. This configuration allows for diverse chemical transformations, including addition reactions, rearrangements, and functional group interconversions. These properties have positioned it as a key intermediate in the synthesis of fine chemicals, fragrances, and pharmaceuticals.

In recent years, research into the applications of 1-Methyl-cyclohexene has seen significant advancements, particularly in the realm of drug development. The compound's ability to serve as a precursor for more complex heterocyclic structures has been explored in the synthesis of bioactive molecules. For instance, studies have demonstrated its role in constructing frameworks similar to those found in natural products and drug candidates. The unique reactivity of the double bond and the methyl substituent allows for selective modifications, enabling chemists to tailor molecular structures with precision.

The pharmaceutical industry has taken particular interest in leveraging 1-Methyl-cyclohexene for the development of novel therapeutic agents. Its structural motif is reminiscent of several pharmacophores that are known to exhibit biological activity. Researchers have utilized computational modeling and experimental techniques to investigate how modifications to the 1-Methyl-cyclohexene backbone can influence biological outcomes. These efforts have led to promising candidates for treating various diseases, including inflammatory disorders and neurological conditions.

Beyond pharmaceuticals, 1-Methyl-cyclohexene finds applications in the production of polymers and specialty chemicals. Its incorporation into polymer backbones can enhance material properties such as flexibility and thermal stability. Additionally, the compound serves as a precursor for synthesizing fragrances and flavoring agents due to its ability to undergo reactions that produce aromatic compounds. The versatility of 1-Methyl-cyclohexene underscores its importance across multiple industries.

The synthesis of 1-Methyl-cyclohexene typically involves catalytic processes that are both efficient and environmentally friendly. Recent innovations in catalytic systems have enabled the production of this compound with higher yields and reduced byproduct formation. Such advancements align with the growing emphasis on sustainable chemistry practices. Moreover, green chemistry principles have been applied to develop processes that minimize waste and energy consumption, further enhancing the appeal of using 1-Methyl-cyclohexene as an intermediate.

In academic research, the study of 1-Methyl-cyclohexene continues to evolve with new methodologies being developed to explore its reactivity under different conditions. Photochemical reactions, for example, have been investigated as a means to access novel derivatives of this compound. These studies not only expand our understanding of organic chemistry but also open up new avenues for synthetic applications. The integration of cutting-edge techniques such as flow chemistry and microwave-assisted synthesis has further accelerated progress in this field.

The industrial significance of 1-Methyl-cyclohexene is further highlighted by its role in producing high-value chemicals that are essential for modern living. From agrochemicals to advanced materials, the applications are diverse and impactful. As research continues to uncover new uses for this compound, its importance is expected to grow even further. Collaborative efforts between academia and industry are crucial in driving innovation and ensuring that the benefits derived from 1-Methyl-cyclohexene are maximized.

In conclusion, 1-Methyl-cyclohexene (CAS No. 591-49-1) represents a cornerstone in organic synthesis with far-reaching implications across multiple sectors. Its unique structural features and reactivity make it an indispensable tool for chemists working on complex molecules. As we move forward, continued research and development will undoubtedly unlock even more possibilities for this remarkable compound.